3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid
Overview
Description
3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid is a chemical compound with the molecular formula C7H5NO2S2 . It is commonly known as thifen and is used as a synthetic intermediate in the production of pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of this compound involves a multistep reaction with sulfuric acid, hypophosphorous acid, copper (II) oxide, and sodium nitrite. The reaction conditions include maintaining the temperature at 0 degrees Celsius for 2 hours, followed by another 3 hours at the same temperature .Molecular Structure Analysis
Thifen is characterized by its heterocyclic structure, containing a thieno [2,3-c]isothiazole ring system and a carboxylic acid functional group .Chemical Reactions Analysis
As a synthetic intermediate, this compound is involved in various chemical reactions for the production of pharmaceuticals and agrochemicals .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C7H5NO2S2), and it is known to be used as a synthetic intermediate . More specific properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Pharmacological Review of Chlorogenic Acid
Chlorogenic Acid (CGA), though not the same, shares a common interest in the study of biologically active compounds derived from natural sources. CGA, found in green coffee extracts and tea, is known for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities. It modulates lipid metabolism and glucose, offering potential treatments for disorders like cardiovascular disease, diabetes, and obesity. This review encourages further research to optimize its biological and pharmacological effects, potentially reflecting a broader interest in similar compounds, including 3-Methylthieno[2,3-c]isothiazole-5-carboxylic acid (Naveed et al., 2018).
Isothiazoles and Derivatives in Pharmaceutical Fields
Isothiazoles, a significant topic in heterocyclic compounds, find vast applications in pharmaceutical fields. They serve as essential building blocks for materials with interesting electronic, mechanical, or biological properties. This review underlines the importance of isothiazoles in alternative synthetic strategies and the development of novel molecular structures, which could be relevant when considering the applications of this compound (Alam, 2019).
Antioxidant and Antimicrobial Activities of Natural Compounds
Research into the antioxidant and antimicrobial activities of natural compounds such as Syringic Acid (SA) might provide a contextual background for understanding the potential applications of this compound. SA is noted for its therapeutic applications in the prevention of diseases and possesses antioxidant, antimicrobial, and anti-inflammatory activities. The review discusses SA's molecular mechanisms, therapeutic, and industrial potential, which might parallel the interest in exploring the applications of similar heterocyclic compounds (Srinivasulu et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
3-methylthieno[2,3-c][1,2]thiazole-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2S2/c1-3-4-2-5(7(9)10)11-6(4)8-12-3/h2H,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNXUMLLJJBBQOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(SC2=NS1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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